Cas no 61514-54-3 (4-ethynyl-1,5-dimethyl-1H-pyrazole)

4-ethynyl-1,5-dimethyl-1H-pyrazole structure

61514-54-3 structure

Product Name:4-ethynyl-1,5-dimethyl-1H-pyrazole

CAS No:61514-54-3

MF:C₇H₈N₂

MW:120.151821136475

MDL:MFCD00481867

CID:476674

PubChem ID:12299299

Update Time:2025-09-21

4-ethynyl-1,5-dimethyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

- 1H-Pyrazole, 4-ethynyl-1,5-dimethyl-
- (1,5-dimethyl-4-pyrazolyl)acetylene
- 4-ethynyl-1,5-dimethylpyrazole
- 4-ethynyl-1,5-dimethyl-1H-pyrazole
- F88417
- SCHEMBL9906353
- DTXSID80486186
- MFCD00481867
- 61514-54-3
- 4-(1-ETHYNYL)-1,5-DIMETHYL-1H-PYRAZOLE
- EN300-232828
- VCFMZJNLWRPYMG-UHFFFAOYSA-N
- 4-ethynyl-1,5-dimethyl-1{H}-pyrazole
- AKOS015921185
- STL584632
- DB-128938
- MDL： MFCD00481867
- Inchi： 1S/C7H8N2/c1-4-7-5-8-9(3)6(7)2/h1,5H,2-3H3
- InChI Key： VCFMZJNLWRPYMG-UHFFFAOYSA-N
- SMILES： N1(C)C(C)=C(C#C)C=N1

Computed Properties

Exact Mass: 120.06884
Monoisotopic Mass: 120.068748264g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 9
Rotatable Bond Count: 1
Complexity: 144
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.9
Topological Polar Surface Area: 17.8Å²

Experimental Properties

PSA: 17.82

4-ethynyl-1,5-dimethyl-1H-pyrazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
abcr	AB502609-100 mg	4-Ethynyl-1,5-dimethyl-1{h}-pyrazole	61514-54-3		100MG	€354.00	2022-03-01
abcr	AB502609-250 mg	4-Ethynyl-1,5-dimethyl-1{h}-pyrazole	61514-54-3		250MG	€475.60	2022-03-01
abcr	AB502609-500 mg	4-Ethynyl-1,5-dimethyl-1{h}-pyrazole	61514-54-3		500MG	€620.10	2022-03-01
abcr	AB502609-1 g	4-Ethynyl-1,5-dimethyl-1{h}-pyrazole	61514-54-3		1g	€841.90	2022-03-01
abcr	AB502609-2 g	4-Ethynyl-1,5-dimethyl-1{h}-pyrazole	61514-54-3		2g	€1,108.00	2022-03-01
Chemenu	CM522869-1g	4-Ethynyl-1,5-dimethyl-1H-pyrazole	61514-54-3	97%	1g	$764	2022-06-10
eNovation Chemicals LLC	Y1220695-5g	4-ethynyl-1,5-dimethyl-1H-pyrazole	61514-54-3	95%	5g	$1595	2024-07-28
eNovation Chemicals LLC	Y1220695-10g	4-ethynyl-1,5-dimethyl-1H-pyrazole	61514-54-3	95%	10g	$2695	2024-07-28
Enamine	EN300-232828-0.05g	4-ethynyl-1,5-dimethyl-1H-pyrazole	61514-54-3	95%	0.05g	$197.0	2024-06-19
Enamine	EN300-232828-0.1g	4-ethynyl-1,5-dimethyl-1H-pyrazole	61514-54-3	95%	0.1g	$293.0	2024-06-19

4-ethynyl-1,5-dimethyl-1H-pyrazole Related Literature

1. Aluminium salabza complexes for fixation of CO2 to organic carbonates†

L. Cuesta-Aluja,J. Castilla,A. M. Masdeu-Bultó Dalton Trans., 2016,45, 14658-14667
2. An aptasensor for detection of potassium ions based on RecJf exonuclease mediated signal amplification

Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
3. An amorphous carbon nitride/NiO/CoN-based composite: a highly efficient nonprecious electrode for supercapacitors and the oxygen evolution reaction†

Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
4. An assessment of strategies for the development of solid-state adsorbents for vehicular hydrogen storage

Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
5. Aggregation-induced growth and transformation of β-FeOOH nanorods to micron-sized α-Fe2O3 spindles

Benjamin A. Legg,Luis R. Comolli,Hengzhong Zhang,Benjamin Gilbert,Erik Johnson,Jillian F. Banfield CrystEngComm, 2014,16, 1451-1458

Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

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